1-(2,4-Dimethyl-1H-imidazol-5-yl)ethanone

• IUPAC Name: 1-(2,5-dimethyl-1H-imidazol-4-yl)ethanone
• InChI: InChI=1S/C7H10N2O/c1-4-7(5(2)10)9-6(3)8-4/h1-3H3,(H,8,9)
• InChI Key: HEUBFSYOZRPRTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N1)C)C(=O)C
• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol
• CAS RN: 56536-44-8

Description

1-(2,4-Dimethyl-1H-imidazol-5-yl)ethanone, commonly known as 2,4-dimethyl-1H-imidazole, is a heterocyclic organic compound with a molecular formula of C5H8N2O. It is a colorless liquid, with a boiling point of approximately 158°C and a melting point of approximately -20°C. It is insoluble in water and soluble in most organic solvents. 2,4-dimethyl-1H-imidazole has a wide variety of applications in organic synthesis, pharmaceuticals, and agrochemicals.

Mechanism of Action

2,4-dimethyl-1H-imidazole functions as a ligand in coordination chemistry. It binds to metal ions such as copper, nickel, and zinc, forming complexes with them. The complexes have been found to have a variety of applications, including catalytic activity, as well as in the synthesis of organic compounds.
Biochemical and Physiological Effects
2,4-dimethyl-1H-imidazole has been found to have no significant biochemical or physiological effects. It is not toxic and does not cause any adverse reactions in humans or animals.

Advantages and Limitations for Lab Experiments

2,4-dimethyl-1H-imidazole has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain. It is also relatively stable, with a long shelf life. However, it is insoluble in water, making it difficult to use in aqueous solutions.

Future Directions

The use of 2,4-dimethyl-1H-imidazole in scientific research is still in its infancy. It has potential applications in the synthesis of heterocyclic compounds, as well as in the synthesis of polymers. It could also be used as a catalyst in the synthesis of pharmaceuticals. Additionally, it could be used as a ligand in the synthesis of metal complexes. Finally, it could be used as a reagent in the synthesis of organic compounds.

Synthesis Methods

2,4-dimethyl-1H-imidazole can be synthesized from the reaction of ethyl acetoacetate and hydrazine hydrate in the presence of a base such as potassium carbonate. The reaction is carried out in an aqueous solution at a temperature of approximately 80°C. The reaction produces ethyl 2,4-dimethyl-1H-imidazole-5-carboxylate, which is then hydrolyzed to 2,4-dimethyl-1H-imidazole.

Scientific Research Applications

2,4-dimethyl-1H-imidazole has been widely used in scientific research as a ligand for metal complexes, as well as in the synthesis of heterocyclic compounds. It has also been used as a catalyst in the synthesis of polymers, as well as in the synthesis of pharmaceuticals. Its use as a catalyst has been demonstrated in the synthesis of polyesters, polyamides, and polyurethanes.